Cas no 1334146-73-4 (1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride)

1-[2-(4-Chlorophenoxy)ethyl]piperidin-4-amine dihydrochloride is a chemically synthesized organic compound featuring a piperidine core substituted with a 4-chlorophenoxyethyl group and an amine functionality. The dihydrochloride salt form enhances its stability and solubility, making it suitable for various research and pharmaceutical applications. Its structural properties suggest potential utility as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological or receptor-based pathways. The presence of the chlorophenoxy moiety may contribute to specific binding interactions, while the piperidine-4-amine scaffold offers versatility for further derivatization. This compound is primarily of interest in preclinical studies for its modular reactivity and potential pharmacological relevance.
1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride structure
1334146-73-4 structure
Product Name:1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride
CAS No:1334146-73-4
MF:C13H20Cl2N2O
MW:291.216701507568
MDL:MFCD19686281
CID:4588939
Update Time:2025-05-20

1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine dihydrochloride
    • 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride
    • MDL: MFCD19686281
    • Inchi: 1S/C13H19ClN2O.ClH/c14-11-1-3-13(4-2-11)17-10-9-16-7-5-12(15)6-8-16;/h1-4,12H,5-10,15H2;1H
    • InChI Key: KKKIPHSPUJHKED-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(Cl)=CC=1)CCN1CCC(N)CC1.Cl

Experimental Properties

  • Color/Form: NA

1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride Security Information

1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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C610483-10mg
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$ 50.00 2022-06-06
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Additional information on 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride

Research Brief on 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride (CAS: 1334146-73-4)

1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride (CAS: 1334146-73-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and chlorophenoxyethyl substituent, has been the subject of recent studies due to its potential pharmacological properties. The dihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further drug development.

Recent studies have focused on the synthesis and characterization of 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride, with particular attention to its biological activity. Research indicates that this compound exhibits affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. The compound's mechanism of action is believed to involve modulation of receptor signaling pathways, although further in vivo studies are required to confirm these findings.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's interaction with serotonin and dopamine receptors. The results demonstrated moderate binding affinity, with IC50 values in the micromolar range. These findings suggest that 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride could serve as a lead compound for the development of novel psychotropic agents. However, the study also highlighted the need for structural optimization to improve selectivity and reduce off-target effects.

Another area of interest is the compound's potential role in cancer therapy. Preliminary in vitro studies have shown that 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride exhibits cytotoxic effects on certain cancer cell lines, particularly those derived from breast and prostate cancers. The exact mechanism underlying this activity remains unclear, but hypotheses include interference with cell cycle progression and induction of apoptosis. These findings warrant further investigation, including animal models and toxicity studies.

The synthesis of 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride has been optimized in recent years, with improvements in yield and purity. A 2022 patent application describes a scalable synthetic route that minimizes byproducts and reduces production costs. This advancement is critical for facilitating large-scale production and enabling preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, have yet to be fully characterized. Additionally, potential side effects and long-term safety profiles need to be evaluated in comprehensive toxicology studies. Addressing these gaps will be essential for advancing 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride toward clinical applications.

In conclusion, 1-[2-(4-chlorophenoxy)ethyl]piperidin-4-amine;dihydrochloride (CAS: 1334146-73-4) represents a promising candidate for further research in both neurological and oncological therapeutics. Continued efforts to elucidate its biological mechanisms, optimize its structure, and evaluate its safety will be crucial for realizing its full potential in the pharmaceutical industry.

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